Cas no 1378757-29-9 (7-(2-chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 7-(2-chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1378757-29-9
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 5100119
• Update Time: 2026-03-03

7-(2-chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• CID 129924329
• Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 7-(2-chloroethyl)-
• 7-(2-chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C8H9ClN4/c9-4-3-6-1-2-7-8(10)11-5-12-13(6)7/h1-2,5H,3-4H2,(H2,10,11,12)
• InChI Key： GQDZMQXLPCTHCC-UHFFFAOYSA-N
• SMILES： N12C(CCCl)=CC=C1C(N)=NC=N2

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 4.41±0.30(Predicted)

Additional information on 7-(2-chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine

7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS 1378757-29-9): A Comprehensive Overview

7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS 1378757-29-9) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine core, is widely studied for its potential applications in drug discovery and development. Its molecular structure, which includes a 2-chloroethyl substituent, makes it a versatile intermediate for synthesizing more complex molecules.

The chemical properties of 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine are of particular interest to researchers. With a molecular formula of C₈H₁₀ClN₅, this compound exhibits moderate solubility in polar organic solvents, which facilitates its use in various synthetic pathways. The presence of the chloroethyl group enhances its reactivity, allowing it to participate in nucleophilic substitution reactions, a feature highly valued in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine has surged due to their role in the development of novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in the pharmaceutical industry. Kinase inhibitors are crucial in targeted cancer therapies, and the structural flexibility of this compound makes it a promising candidate for further exploration.

Another area where 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine shows promise is in the synthesis of small-molecule drugs. Its ability to act as a building block for more complex structures has led to its inclusion in high-throughput screening libraries. This aligns with the growing trend of fragment-based drug design, a strategy that leverages small, functional molecules to develop potent therapeutics with fewer side effects.

The market dynamics for 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine reflect the broader trends in the pharmaceutical and biotechnology sectors. As the industry shifts toward personalized medicine and targeted therapies, the demand for specialized intermediates like this compound is expected to rise. Suppliers and manufacturers are increasingly focusing on scalability and purity to meet the stringent requirements of drug development pipelines.

From a synthetic chemistry perspective, 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine offers several advantages. Its relatively simple structure allows for straightforward modifications, enabling researchers to explore a wide range of derivatives. This adaptability is particularly valuable in the context of combinatorial chemistry, where rapid iteration and optimization are key to discovering new bioactive molecules.

In addition to its pharmaceutical applications, 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine has also found use in academic research. Universities and research institutions frequently employ this compound as a model substrate for studying reaction mechanisms and developing new synthetic methodologies. Its well-defined reactivity profile makes it an excellent tool for teaching advanced organic chemistry concepts.

Looking ahead, the future of 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine appears bright. With ongoing advancements in computational chemistry and AI-driven drug discovery, researchers are better equipped than ever to unlock its full potential. The integration of machine learning algorithms in molecular design could further accelerate the development of derivatives with enhanced pharmacological properties.

For those interested in sourcing 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound's purity and stability are critical factors that can significantly impact downstream applications. As the demand for high-quality chemical intermediates continues to grow, ensuring reliable supply chains will be paramount.

In summary, 7-(2-Chloroethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS 1378757-29-9) is a versatile and valuable compound with wide-ranging applications in drug discovery, synthetic chemistry, and academic research. Its unique structural features and reactivity make it a focal point for ongoing scientific exploration, particularly in the context of kinase inhibitors and fragment-based drug design. As the pharmaceutical industry evolves, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.